Cas no 130262-91-8 (4-Chloro-3-nitro-5-sulfobenzoic acid)

• Product Name: 4-Chloro-3-nitro-5-sulfobenzoic acid
• CAS No: 130262-91-8
• MF: C₇H₄ClNO₇S
• MW: 281.627160072327
• CID: 102717
• PubChem ID: 53484273
• Update Time: 2025-08-02

4-Chloro-3-nitro-5-sulfobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-3-nitro-5-sulfo-
• 4-Chloro-3-nitro-5-sulfobenzoic acid
• 4-Chlor-3-nitro-5-sulfobenzoesure
• 130262-91-8
• AKOS015995421
• DTXSID40703902

• Inchi： 1S/C7H4ClNO7S/c8-6-4(9(12)13)1-3(7(10)11)2-5(6)17(14,15)16/h1-2H,(H,10,11)(H,14,15,16)
• InChI Key： KYAQAYJIAPXFLP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1S(=O)(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.94000
• Monoisotopic Mass: 280.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146A^2
• XLogP3: 0.7

Experimental Properties

• Color/Form: Not available
• Density: 1.896
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 145.87000
• LogP: 2.79710
• Vapor Pressure: NO data available

4-Chloro-3-nitro-5-sulfobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-3-nitro-5-sulfobenzoic acid

4-Chloro-3-nitro-5-sulfobenzoic Acid: A Comprehensive Overview

The compound 4-Chloro-3-nitro-5-sulfobenzoic acid (CAS No. 130262-91-8) is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at position 4, a nitro group at position 3, and a sulfonic acid group at position 5. These substituents impart distinct chemical and physical properties to the molecule, making it an interesting subject of study for researchers and industry professionals alike.

Recent studies have highlighted the importance of 4-Chloro-3-nitro-5-sulfobenzoic acid in the development of advanced materials, particularly in the synthesis of high-performance polymers and organic electronics. The presence of the nitro group enhances the electron-withdrawing effects on the benzene ring, while the sulfonic acid group contributes to hydrophilicity and ion exchange capabilities. These properties make the compound a valuable precursor in the creation of functional materials for applications such as sensors, actuators, and energy storage devices.

One of the most notable advancements involving 4-Chloro-3-nitro-5-sulfobenzoic acid is its role in click chemistry. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex molecular architectures through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This has opened new avenues for the synthesis of biocompatible polymers and drug delivery systems, which are critical in the field of biomedical engineering.

In addition to its role in materials science, 4-Chloro-3-nitro-5-sulfobenzoic acid has also been explored for its potential in catalysis. The sulfonic acid group acts as a strong acid catalyst, enabling the compound to facilitate various organic transformations, including esterifications and aldol reactions. Recent studies have shown that this compound can be immobilized on solid supports to create reusable catalysts, which are highly desirable in industrial processes due to their cost-effectiveness and environmental friendliness.

The synthesis of 4-Chloro-3-nitro-5-sulfobenzoic acid typically involves multi-step reactions starting from readily available aromatic precursors. The introduction of substituents at specific positions on the benzene ring requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies often employ green chemistry principles, such as using microwave-assisted synthesis or solvent-free conditions, to minimize environmental impact while maintaining product quality.

From a structural standpoint, 4-Chloro-3-nitro-5-sulfobenzoic acid exhibits a high degree of symmetry due to the arrangement of its substituents. This symmetry contributes to its stability and predictable reactivity under various chemical conditions. The compound's solubility in polar solvents is enhanced by the sulfonic acid group, making it suitable for use in aqueous-based reactions and formulations.

Recent research has also focused on the electrochemical properties of 4-Chloro-3-nitro-5-sulfobenzoic acid, particularly its ability to act as an electron acceptor in redox systems. This property has led to its investigation as an active material in supercapacitors and lithium-ion batteries. The compound's ability to undergo reversible redox reactions makes it a promising candidate for next-generation energy storage technologies.

In terms of safety considerations, 4-Chloro-3-nitro-5-sulfobenzoic acid should be handled with care due to its potential irritant effects on skin and eyes. Proper personal protective equipment (PPE) should be worn during handling, and storage should be in accordance with standard laboratory practices to prevent contamination or degradation.

In conclusion, 4-Chloro-3-nitro-5-sulfobenzoic acid (CAS No. 130262-91-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and technologies. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.